Cas no 1340414-05-2 (5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide
• CAS No: 1340414-05-2
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 5932703
• PubChem ID: 62105362
• Update Time: 2025-05-24

5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-2-[(tetrahydro-3-furanyl)methoxy]-
• 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide
• 5-Chloro-2-((tetrahydrofuran-3-yl)methoxy)benzenesulfonamide
• 5-chloro-2-[(oxolan-3-yl)methoxy]benzene-1-sulfonamide
• AKOS011384891
• 1340414-05-2
• EN300-1617300

• Inchi： 1S/C11H14ClNO4S/c12-9-1-2-10(11(5-9)18(13,14)15)17-7-8-3-4-16-6-8/h1-2,5,8H,3-4,6-7H2,(H2,13,14,15)
• InChI Key： BAJBGCNJKPMCIG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=CC=C1OCC1CCOC1

Computed Properties

• Exact Mass: 291.0332068g/mol
• Monoisotopic Mass: 291.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 491.2±55.0 °C(Predicted)
• pka: 9.74±0.60(Predicted)

Additional information on 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide

5-Chloro-2-(Oxolan-3-yl)Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide, identified by the CAS number 1340414-05-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a sulfonamide group, a methoxy group, and a chlorinated benzene ring. The presence of the oxolan ring further adds to its structural diversity, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery. The sulfonamide group in this molecule is known to enhance bioavailability and improve pharmacokinetic properties, making it a valuable component in the development of new therapeutic agents. The methoxy group attached to the benzene ring contributes to increased lipophilicity, which is often desirable in drug design for better absorption and distribution within the body.

The chlorinated benzene ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. This feature makes 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide a promising candidate for use in Suzuki-Miyaura couplings and other cross-coupling reactions. These reactions are pivotal in organic synthesis, enabling the creation of complex molecular architectures with high precision.

The oxolan ring, also known as a tetrahydrofuran ring, adds another layer of complexity to this compound. Its presence can influence the steric and electronic properties of the molecule, potentially enhancing its stability or reactivity under specific conditions. Recent research has explored the use of such rings in polymer chemistry, where they can serve as building blocks for advanced materials with tailored properties.

In terms of synthesis, 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The exact synthetic pathway may vary depending on the starting materials and reaction conditions employed. Optimization of these steps is crucial to ensure high yields and purity of the final product.

From an applications perspective, this compound has shown potential in several areas. In pharmaceuticals, its unique combination of functional groups makes it a candidate for targeting specific biological pathways or enzymes. In materials science, it could serve as a precursor for advanced polymers or coatings with enhanced mechanical and thermal properties.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide at the molecular level. These simulations provide insights into its electronic structure, reactivity, and potential interactions with biological systems. Such computational studies are invaluable for guiding experimental work and accelerating drug discovery efforts.

In conclusion, 5-chloro-2-(oxolan-3-yl)methoxybenzene-1-sulfonamide represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As our understanding of its properties continues to grow, so too does its potential for contributing to innovative solutions in chemistry and beyond.